![molecular formula C19H15FN4O3S2 B2767220 N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylsulfonyl)benzamide CAS No. 1172513-73-3](/img/structure/B2767220.png)
N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C19H15FN4O3S2 and its molecular weight is 430.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Evaluation of Therapeutic Potentials
Synthesis and Biological Evaluation of N-Heterocyclic Substituted Fluoro-Benzothiazole Sulphonamido Analogs : This study aimed at synthesizing fluorobenzothiazole comprising sulphonamido pyrazole analogs for in vitro antidiabetic properties evaluation. The research highlights the potential therapeutic applications of such compounds, emphasizing their synthesis process and biological activity assessment (S. T., N. Chaubey, 2022).
Antiproliferative Activities
Synthesis and Antiproliferative Activities of Some Pyrazole-Sulfonamide Derivatives : This investigation reports the design, synthesis, and evaluation of pyrazole-sulfonamide derivatives for their in vitro antiproliferative activities against cancer cell lines. Some compounds showed promising broad-spectrum antitumor activity, indicating the potential of N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(methylsulfonyl)benzamide derivatives as anticancer agents (Samet Mert et al., 2014).
Computational and Molecular Docking Studies
Theoretical Investigation of Some Antimalarial Sulfonamides as COVID-19 Drug Utilizing Computational Calculations and Molecular Docking Study : This research utilized computational calculations and molecular docking to investigate the reactivity of sulfonamide derivatives, including those structurally related to this compound, for potential antimalarial and anti-COVID-19 applications. The study emphasizes the significance of computational methods in predicting the therapeutic potentials of novel compounds (Asmaa M. Fahim, Eman H. I. Ismael, 2021).
Antimicrobial Activity Screening
Synthesis Of Some Fluoro Substituted Sulphonamide Benzothiazole Comprising Thiazole For Anti-Microbial Screening : This research synthesized and screened novel fluorobenzothiazole and sulphonamide compounds for antimicrobial activity. The study aimed to discover potent biodynamic agents by synthesizing derivatives of fluorobenzothiazole and evaluating their antimicrobial effectiveness, showcasing the diverse biological applications of these compounds (V. Jagtap et al., 2010).
Properties
IUPAC Name |
N-[2-(4-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O3S2/c1-11-10-16(21-18(25)12-6-3-4-9-15(12)29(2,26)27)24(23-11)19-22-17-13(20)7-5-8-14(17)28-19/h3-10H,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGIXZDVXMJZZOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC=CC=C2S(=O)(=O)C)C3=NC4=C(C=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.